1H-Indole-2,3-dione, 7-iodo-4-(trifluoromethyl)-

• CAS RN: 259667-74-8
• Molecular Formula: C9H3F3INO2
• Molecular Weight: 341.02 g/mol
• IUPAC Name: 7-iodo-4-(trifluoromethyl)-1H-indole-2,3-dione
• InChI: InChI=1S/C9H3F3INO2/c10-9(11,12)3-1-2-4(13)6-5(3)7(15)8(16)14-6/h1-2H,(H,14,15,16)
• InChI Key: XJMGRDZLKBQNDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1C(F)(F)F)C(=O)C(=O)N2)I

Description

1H-Indole-2,3-dione, 7-iodo-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C9H3F3INO2 and its molecular weight is 341.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-trifluoromethylisatin (450 mg, 2.09 mmol) and N-iodosuccinimide (800 mg, 3.72 mmol) in conc. H2SO4 (5 mL) was stirred for 6 h at 40° C. and poured into crushed ice. The mixture was extracted with ethyl acetate and the extracts were washed with aqueous Na2SO3, dried over MgSO4, and concentrated. The residue was purified by silica gel column chromatography with 3:1 hexane/ethyl acetate to give the title compound (296 mg, 42%).